Cas no 1105243-48-8 (1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide)

• Product Name: 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
• CAS No: 1105243-48-8
• MF: C₁₈H₁₃Cl₂N₃O₄
• MW: 406.219522237778
• CID: 5450220
• Update Time: 2025-06-25

1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxopyridine-3-carbohydrazide
• 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

• Inchi： 1S/C18H13Cl2N3O4/c19-13-6-5-11(9-14(13)20)10-23-7-1-3-12(18(23)26)16(24)21-22-17(25)15-4-2-8-27-15/h1-9H,10H2,(H,21,24)(H,22,25)
• InChI Key： ZDPSKWVNJBFIAZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C(Cl)=C2)C=CC=C1C(NNC(C1=CC=CO1)=O)=O

Additional information on 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

Introduction to 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide (CAS No. 1105243-48-8)

1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide, with the CAS number 1105243-48-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and exhibits a complex molecular structure that includes a dichlorophenyl moiety, a furan ring, and a hydrazide functional group. These structural elements contribute to its diverse biological activities and make it an interesting candidate for further research and development.

The synthesis of 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide typically involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, condensation reactions, and cyclization. The dichlorophenyl group is introduced through a substitution reaction, while the furan ring is incorporated via a condensation step. The final hydrazide formation is achieved by reacting the intermediate with hydrazine or a suitable hydrazide derivative. The overall synthetic route is designed to optimize yield and purity, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

Recent studies have focused on the biological activities of 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide. One of the most notable findings is its potent anti-inflammatory properties. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has also demonstrated promising antiviral activity. Research conducted on viral infections has shown that this compound can inhibit the replication of several RNA viruses, including influenza A virus and dengue virus. The mechanism of action appears to involve interference with viral RNA synthesis and protein processing, making it a potential candidate for antiviral drug development.

The pharmacokinetic properties of 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide have also been investigated. Studies in animal models have revealed that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It has a moderate half-life, which allows for once or twice daily dosing regimens in potential clinical applications.

Toxicity studies have shown that 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is generally well-tolerated at therapeutic doses. Acute toxicity tests in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects. Preliminary results indicate that the compound has a wide therapeutic window and low toxicity profile.

The potential clinical applications of 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide are diverse and promising. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions. The antiviral activity suggests its use in managing viral infections where current treatments are limited or ineffective. Additionally, ongoing research is exploring its potential as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in certain cancer cell lines.

In conclusion, 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide (CAS No. 1105243-48-8) is a multifaceted compound with significant therapeutic potential. Its unique structural features and diverse biological activities make it an exciting target for further research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic properties, this compound may emerge as a valuable tool in addressing unmet medical needs.